Cas no 81785-47-9 (3-(3,4-Dichlorophenoxy)propan-1-ol)

• Product Name: 3-(3,4-Dichlorophenoxy)propan-1-ol
• CAS No: 81785-47-9
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 5726123
• PubChem ID: 12959385
• Update Time: 2025-11-04

3-(3,4-Dichlorophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenoxy)-1-propanol
• EN300-134695
• SCHEMBL11098669
• ANCBHFIBSCBMBN-UHFFFAOYSA-N
• AKOS009075975
• 3-(3,4-dichlorophenoxy)propan-1-ol
• 81785-47-9
• 3-(3,4-Dichlorophenoxy)propan-1-ol

• Inchi： 1S/C9H10Cl2O2/c10-8-3-2-7(6-9(8)11)13-5-1-4-12/h2-3,6,12H,1,4-5H2
• InChI Key： ANCBHFIBSCBMBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCCO)Cl

Computed Properties

• Exact Mass: 220.0057849g/mol
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,4-Dichlorophenoxy)propan-1-ol

Professional Introduction to 3-(3,4-Dichlorophenoxy)propan-1-ol (CAS No. 81785-47-9)

3-(3,4-Dichlorophenoxy)propan-1-ol, with the chemical formula C₉H₈Cl₂NO₂ and CAS number 81785-47-9, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of phenoxypropanols, characterized by its unique structural properties that make it a valuable intermediate in synthetic chemistry. The presence of two chlorine atoms at the 3rd and 4th positions on the phenyl ring enhances its reactivity, making it a versatile building block for various chemical transformations.

The structure of 3-(3,4-Dichlorophenoxy)propan-1-ol features a hydroxyl group attached to a propanol chain, with the phenoxy moiety linked to the third carbon atom. This configuration allows for multiple functionalization pathways, enabling chemists to explore diverse synthetic routes. The chlorine substituents play a crucial role in influencing the electronic properties of the molecule, thereby affecting its interaction with biological targets. This feature has been extensively studied in medicinal chemistry for designing novel bioactive compounds.

In recent years, 3-(3,4-Dichlorophenoxy)propan-1-ol has garnered attention due to its potential applications in drug discovery. Its derivatives have been explored as intermediates in the synthesis of various pharmacologically active agents. For instance, researchers have investigated its role in developing compounds with antimicrobial and anti-inflammatory properties. The phenoxypropanol scaffold is known for its ability to modulate enzyme activity, particularly in metabolic pathways relevant to human health.

One of the most compelling aspects of 3-(3,4-Dichlorophenoxy)propan-1-ol is its utility in Agrochemical Applications. The compound has been studied for its potential as a precursor in the synthesis of herbicides and pesticides. Its structural features allow for interactions with biological targets in plants and pests, making it a promising candidate for developing environmentally sustainable solutions in agriculture. Recent studies have highlighted its role in enhancing crop protection strategies without compromising ecological balance.

The synthetic pathways involving 3-(3,4-Dichlorophenoxy)propan-1-ol are diverse and well-documented. Researchers have developed efficient methods for its preparation, often utilizing catalytic processes that minimize waste and improve yield. These advancements align with the growing emphasis on green chemistry principles in industrial applications. The compound’s reactivity also makes it suitable for exploring novel synthetic methodologies, such as cross-coupling reactions and asymmetric synthesis.

From a biological perspective, 3-(3,4-Dichlorophenoxy)propan-1-ol has been examined for its interactions with enzymes and receptors. Studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes involved in disease pathways. This has spurred interest in using it as a lead compound for drug development programs targeting conditions such as metabolic disorders and inflammatory diseases. The molecular flexibility of the phenoxypropanol group allows for fine-tuning of bioactivity through structural modifications.

The pharmaceutical industry has leveraged the versatility of 3-(3,4-Dichlorophenoxy)propan-1-ol to develop novel therapeutic agents. By incorporating this scaffold into drug molecules, researchers aim to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the chlorine atoms provide handles for further functionalization, enabling the creation of complex drug candidates with optimized efficacy and minimal side effects.

In conclusion, 3-(3,4-Dichlorophenoxy)propan-1-ol (CAS No. 81785-47-9) stands out as a multifaceted compound with significant potential in both pharmaceutical and agrochemical domains. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, 3-(3,4-Dichlorophenoxy)propan-1-ol is poised to play an increasingly important role in advancing chemical innovation across multiple industries.